Cas no 121269-45-2 ((5R)-5-phenylmorpholin-2-one)

• Product name: (5R)-5-phenylmorpholin-2-one
• CAS No: 121269-45-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD22419852
• CID: 63552
• PubChem ID: 11126817

(5R)-5-phenylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-5-Phenylmorpholin-2-one
• (R)-5-Phenyl-morpholin-2-one
• (5R)-3,4,5,6-TETRAHYDRO-5-PHENYL-2(H)-1,4-OXAZIN-2-ONE
• (R)-5-Phenyl-morpholin-2-one HCl
• R-5-PHENYL-MORPHOLIN-2-ONE
• (5R)-3,4,5,6-tetrahydro-5-phenyl-2H-1,4-oxazin-2-one
• (5R)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one
• (5R)-5-phenyl-1,4-oxazin-2-one
• (5R)-5-phenyl-3,4,5,6-tetrahydro-1,4-oxazin-2-one
• (R)-5-phenyl-3,4,5,6-tetrahydro-2H-1,4-oxazin-2-one
• ACT08829
• ANW-56518
• BH085
• CTK8B7149
• FC0099
• SureCN739240
• 2-Morpholinone,5-phenyl-, (R)-
• (5R)-5-phenylMorpholin-2-one
• MFCD00269692
• DTXSID80456127
• (R)-5-Phenylmorpholine-2-One
• CMYHFJFAHHKICH-VIFPVBQESA-N
• AKOS015855488
• PS-16453
• SCHEMBL739240
• EN300-4274923
• 121269-45-2
• AKOS006275519
• CS-0442401
• (5R)-3,4,5,6-TETRAHYDRO-5-PHENYL-4(H)-1,4-OXAZIN-2,-ONE(RS20013826)
• (5R)-5-phenylmorpholin-2-one

• MDL： MFCD22419852
• Inchi： 1S/C10H11NO2/c12-10-6-11-9(7-13-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m0/s1
• InChI Key： CMYHFJFAHHKICH-VIFPVBQESA-N
• SMILES： C1=CC=C(C=C1)[C@@H]2COC(=O)CN2

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1

Experimental Properties

• Color/Form: White crystals
• Density: 1.149 g/cm3
• Boiling Point: 364.3 °C at 760 mmHg
• Flash Point: 174.1 °C
• Refractive Index: 1.535
• PSA: 38.33
• LogP: 1.20290